Cas no 863548-35-0 (6-(bromomethyl)-3-methylpyridine-2-carbonitrile)

• Product Name: 6-(bromomethyl)-3-methylpyridine-2-carbonitrile
• CAS No: 863548-35-0
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4251851
• PubChem ID: 66846608
• Update Time: 2025-05-20

6-(bromomethyl)-3-methylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 6-(bromomethyl)-3-methyl-
• 6-(bromomethyl)-3-methylpyridine-2-carbonitrile
• 6-(Bromomethyl)-3-methyl-2-pyridinecarbonitrile
• 6-bromomethyl-3-methylpyridine-2-carbonitrile
• SCHEMBL928928
• DTXSID201241784
• 863548-35-0
• BGEIQSZIQVFBER-UHFFFAOYSA-N

• Inchi： 1S/C8H7BrN2/c1-6-2-3-7(4-9)11-8(6)5-10/h2-3H,4H2,1H3
• InChI Key： BGEIQSZIQVFBER-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=C(C#N)N=1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 6-(bromomethyl)-3-methylpyridine-2-carbonitrile

Compound CAS No. 863548-35-0: 6-(Bromomethyl)-3-Methylpyridine-2-Carbonitrile

6-(Bromomethyl)-3-methylpyridine-2-carbonitrile (CAS No. 863548-35-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this compound is characterized by a pyridine ring substituted with a bromomethyl group at the 6-position and a methyl group at the 3-position, along with a cyano group at the 2-position. These substituents impart distinct chemical reactivity and physical properties, making it an intriguing subject for both academic research and industrial applications.

The synthesis of 6-(bromomethyl)-3-methylpyridine-2-carbonitrile involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity, particularly in the context of its use as an intermediate in pharmaceutical or agrochemical synthesis. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

One of the most notable applications of this compound is in the field of medicinal chemistry. The bromomethyl group at the 6-position serves as a reactive site for further functionalization, enabling the creation of bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. The methyl group at the 3-position and the cyano group at the 2-position play critical roles in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

In addition to its medicinal applications, 6-(bromomethyl)-3-methylpyridine-2-carbonitrile has also found utility in materials science. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics or optoelectronic devices. Recent advancements in this area have focused on understanding the compound's charge transport mechanisms and its ability to form stable thin films under various deposition techniques.

The physical properties of this compound are equally fascinating. Its melting point, boiling point, and solubility characteristics have been extensively studied to determine its suitability for various chemical processes. For example, its relatively high melting point makes it ideal for solid-state reactions, while its moderate solubility in common organic solvents facilitates its use in solution-phase synthesis.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 6-(bromomethyl)-3-methylpyridine-2-carbonitrile to assess its potential impact on ecosystems. Studies suggest that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage of the cyano group and subsequent mineralization. This information is crucial for designing sustainable chemical processes that minimize environmental footprint.

In conclusion, 6-(bromomethyl)-3-methylpyridine-2-carbonitrile (CAS No. 863548-35-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and physical properties continue to attract significant scientific interest, driving ongoing research into its potential uses and optimization for industrial-scale production.